N-{[5-({2-[(2,6-dimethylphenyl)amino]-2-oxoethyl}sulfanyl)-4-methyl-4H-1,2,4-triazol-3-yl]methyl}-2-fluorobenzamide

• Molecular Formula: C21H22FN5O2S
• Molecular Weight: 427.5 g/mol
• IUPAC Name: N-[[5-[2-(2,6-dimethylanilino)-2-oxoethyl]sulfanyl-4-methyl-1,2,4-triazol-3-yl]methyl]-2-fluorobenzamide
• InChI: InChI=1S/C21H22FN5O2S/c1-13-7-6-8-14(2)19(13)24-18(28)12-30-21-26-25-17(27(21)3)11-23-20(29)15-9-4-5-10-16(15)22/h4-10H,11-12H2,1-3H3,(H,23,29)(H,24,28)
• InChI Key: HHELTQULSFZANP-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)C)NC(=O)CSC2=NN=C(N2C)CNC(=O)C3=CC=CC=C3F

Description

N-{[5-({2-[(2,6-dimethylphenyl)amino]-2-oxoethyl}sulfanyl)-4-methyl-4H-1,2,4-triazol-3-yl]methyl}-2-fluorobenzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is known for its unique structure and properties that make it an ideal candidate for various research studies.

Mechanism of Action

The mechanism of action of N-{[5-({2-[(2,6-dimethylphenyl)amino]-2-oxoethyl}sulfanyl)-4-methyl-4H-1,2,4-triazol-3-yl]methyl}-2-fluorobenzamide involves the inhibition of various enzymes and signaling pathways that are involved in inflammation, cancer, and microbial infections. This compound has been found to inhibit the activity of COX-2, a key enzyme involved in inflammation, and also targets various signaling pathways that are involved in cancer cell proliferation and survival.
Biochemical and Physiological Effects:
N-{[5-({2-[(2,6-dimethylphenyl)amino]-2-oxoethyl}sulfanyl)-4-methyl-4H-1,2,4-triazol-3-yl]methyl}-2-fluorobenzamide has been found to have various biochemical and physiological effects. This compound has been shown to reduce inflammation and pain, inhibit cancer cell proliferation and induce apoptosis, and also exhibit anti-microbial activity against various pathogens.

Advantages and Limitations for Lab Experiments

The advantages of using N-{[5-({2-[(2,6-dimethylphenyl)amino]-2-oxoethyl}sulfanyl)-4-methyl-4H-1,2,4-triazol-3-yl]methyl}-2-fluorobenzamide in lab experiments include its unique structure and properties that make it an ideal candidate for various research studies. However, the limitations of using this compound include its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

There are many future directions for research involving N-{[5-({2-[(2,6-dimethylphenyl)amino]-2-oxoethyl}sulfanyl)-4-methyl-4H-1,2,4-triazol-3-yl]methyl}-2-fluorobenzamide. Some potential areas of research include further studies on its anti-inflammatory and anti-cancer properties, as well as its potential applications in the treatment of microbial infections. Additionally, further studies are needed to determine the safety and efficacy of this compound in humans.

Synthesis Methods

The synthesis of N-{[5-({2-[(2,6-dimethylphenyl)amino]-2-oxoethyl}sulfanyl)-4-methyl-4H-1,2,4-triazol-3-yl]methyl}-2-fluorobenzamide involves the reaction of 2-fluorobenzoyl chloride with 4-methyl-4H-1,2,4-triazole-3-thiol in the presence of triethylamine. The resulting product is then reacted with 2-[(2,6-dimethylphenyl)amino]-2-oxoethyl bromide to obtain the final product.

Scientific Research Applications

N-{[5-({2-[(2,6-dimethylphenyl)amino]-2-oxoethyl}sulfanyl)-4-methyl-4H-1,2,4-triazol-3-yl]methyl}-2-fluorobenzamide has been extensively studied for its potential applications in scientific research. This compound has been found to have various biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties.